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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301 Get Quote

For the attention of researchers, scientists, and drug development professionals, this guide

provides a detailed comparison of Halazone and Chloramine-T, two chlorine-releasing

disinfectants used for water treatment. This document synthesizes available experimental data

on their performance, stability, and by-product formation to inform research and development in

water safety.

Executive Summary
Both Halazone and Chloramine-T are effective disinfectants that rely on the release of active

chlorine, in the form of hypochlorous acid, to inactivate a broad spectrum of microorganisms.

Chloramine-T is a well-studied compound with extensive data on its antimicrobial efficacy,

stability, and the formation of disinfection by-products (DBPs). It is recognized for providing a

stable and long-lasting disinfectant residual. In contrast, Halazone, a historically significant

water disinfectant, particularly in military and emergency settings, is less thoroughly

characterized in recent scientific literature. While its mechanism of action is understood,

comprehensive and recent quantitative data on its comparative efficacy against a wide range of

pathogens and its DBP profile are scarce. This guide presents a detailed overview of the

available data for both compounds, highlighting the existing knowledge and identifying areas

where further research is needed for a complete comparative assessment.

Chemical Properties and Mechanism of Action
Both Halazone and Chloramine-T are N-chloro compounds that hydrolyze in water to release

hypochlorous acid (HOCl), the primary disinfecting agent.
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Halazone, or p-sulfondichloramidobenzoic acid, is a white powder with a chlorine-like odor.[1] It

is slightly soluble in water.[2] Upon dissolution, it hydrolyzes to release hypochlorous acid and

p-sulfonamidobenzoic acid.[2]

Chloramine-T, the sodium salt of N-chloro-p-toluenesulfonamide, is a white crystalline powder

that also releases hypochlorous acid upon dissolving in water.[3][4] This slow release of active

chlorine provides a sustained disinfecting action.[3] The antimicrobial activity of Chloramine-T

is attributed to its ability to oxidize and chlorinate essential cellular components of

microorganisms, leading to their inactivation.[4]
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Figure 1: Disinfection Pathways of Halazone and Chloramine-T

Comparative Antimicrobial Efficacy
A critical parameter for evaluating disinfectants is the CT value, which is the product of the

disinfectant concentration (C) in mg/L and the contact time (T) in minutes required to achieve a

specific level of microbial inactivation (e.g., 99% or 2-log reduction).[5] While extensive CT
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value data is available for Chloramine-T, there is a notable lack of recently published,

comprehensive CT values for Halazone against a broad range of waterborne pathogens.

Chloramine-T Efficacy
Chloramine-T exhibits broad-spectrum antimicrobial activity against bacteria, viruses, and

protozoa.[3][6] However, it is generally considered a less potent but more stable disinfectant

compared to free chlorine.[7][8]

Table 1: CT Values for 99% (2-log) Inactivation of Various Microorganisms by Chloramine-T

Microorganism pH Temperature (°C)
CT Value
(mg·min/L)

Escherichia coli 7.0 20-25 ~100

Poliovirus 1 6-9 15
768 - 3740 (for 2-log

reduction)

Rotavirus 6-9 15
3806 - 6476 (for 2-log

reduction)

Giardia lamblia cysts 7.0 5 ~2200

Human Coronavirus

229E
- -

176 (for 3-log

reduction)[9]

Note: Data compiled from various sources. Direct comparison may be limited due to variations

in experimental conditions.

Halazone Efficacy
Historically, Halazone has been widely used for the disinfection of drinking water, typically at a

dosage of 4 mg/L.[1] One tablet is generally used to treat one quart of water, liberating

approximately 2.3 ppm of chlorine.[2] However, there is a significant gap in the recent scientific

literature regarding its efficacy, with a lack of published CT values for a wide range of

waterborne pathogens under controlled laboratory conditions. Its primary limitation was the

short usable life of opened bottles, typically three days or less.[1]
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Due to the lack of available quantitative data for Halazone's antimicrobial efficacy comparable

to that of Chloramine-T, a direct tabular comparison is not possible at this time.

Formation of Disinfection By-Products (DBPs)
The reaction of chlorine-based disinfectants with natural organic matter (NOM) in water can

lead to the formation of disinfection by-products (DBPs), some of which are potentially harmful

to human health. Common DBPs include trihalomethanes (THMs) and haloacetic acids (HAAs).

[10][11]

Chloramine-T and DBPs
Chloramination is known to produce lower levels of regulated DBPs like THMs and HAAs

compared to chlorination with free chlorine.[12][13] However, it can lead to the formation of

other nitrogenous DBPs (N-DBPs) such as N-nitrosodimethylamine (NDMA).[11]

Table 2: Comparison of DBP Formation (Chloramine vs. Chlorine)

Disinfection By-Product (DBP) Formation Potential with Chloramine

Trihalomethanes (THMs) Lower than with free chlorine

Haloacetic Acids (HAAs) Lower than with free chlorine

N-Nitrosodimethylamine (NDMA) Can be formed

Halazone and DBPs
As Halazone is a sulfonamide-based disinfectant, its reaction with organic matter in water is

expected to produce DBPs.[14] However, there is a significant lack of specific studies

identifying and quantifying the DBPs formed from the use of Halazone in water treatment.

Research on the DBP formation from structurally similar sulfonamide antibiotics suggests that a

variety of by-products can be formed through reactions like chlorine substitution and oxidation.

[14] Further investigation is required to characterize the DBP profile of Halazone.

Stability in Water
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The stability of a disinfectant in water is crucial for maintaining a residual concentration

throughout the distribution system to prevent microbial regrowth.

Chloramine-T Stability
Aqueous solutions of Chloramine-T are relatively stable, particularly in alkaline conditions.[10]

[15] Its stability is influenced by factors such as pH, temperature, and the presence of other

substances in the water.[16] The degradation of Chloramine-T in aqueous solutions primarily

yields p-toluenesulfonamide.[3]

Halazone Stability
Information from older sources suggests that solutions of Halazone are unstable and rapidly

lose chlorine.[2] The usable life of opened bottles of Halazone tablets was reported to be very

short, around three days.[1] This instability is a significant drawback compared to more stable

disinfectants.

Experimental Protocols
For researchers aiming to conduct comparative studies, the following general experimental

protocols are recommended.

Antimicrobial Efficacy Testing
A standardized method for evaluating the efficacy of disinfectants involves determining the CT

values for specific microorganisms.

Antimicrobial Efficacy Testing Workflow

Prepare microbial culture
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Figure 2: Workflow for Antimicrobial Efficacy Testing

Preparation of Test Organisms: Cultivate and prepare standardized suspensions of relevant

waterborne pathogens or indicator organisms (e.g., E. coli, MS2 bacteriophage, Giardia

lamblia cysts).

Disinfectant Dosing: Prepare fresh solutions of Halazone and Chloramine-T of known

concentrations in demand-free buffered water at a specific pH and temperature.

Contact Time: At timed intervals, add a specific volume of the disinfectant stock solution to

the microbial suspension.

Neutralization: At the end of each contact time, add a neutralizing agent (e.g., sodium

thiosulfate) to stop the disinfection action.

Enumeration: Determine the concentration of viable microorganisms in the neutralized

samples using appropriate microbiological techniques (e.g., membrane filtration and culture

for bacteria, plaque assay for viruses, or excystation for protozoan cysts).

Calculation: Calculate the log inactivation of the test organism and determine the CT value

for a specific level of inactivation.

Disinfection By-Product (DBP) Analysis
The analysis of DBPs typically involves sample extraction followed by chromatographic

separation and detection.

Sample Preparation: Treat a standard water source containing natural organic matter with

Halazone and Chloramine-T under controlled conditions (e.g., disinfectant dose, contact

time, pH, temperature).

Extraction: Extract the DBPs from the water samples using a suitable method, such as liquid-

liquid extraction (LLE) with a solvent like methyl tert-butyl ether (MTBE) or solid-phase

extraction (SPE).

Analysis: Analyze the extracts using gas chromatography (GC) or liquid chromatography

(LC) coupled with a sensitive detector, such as an electron capture detector (ECD) or a mass

spectrometer (MS), to identify and quantify the DBPs.[11][17][18]
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Conclusion and Future Directions
Chloramine-T is a well-documented disinfectant with established efficacy and a known, albeit

not entirely benign, DBP profile. It offers the advantage of providing a stable and lasting

residual disinfectant. Halazone, while historically important, suffers from a significant lack of

current, comprehensive performance data. Its reported instability is a major operational

disadvantage.

To enable a thorough and objective comparison, further research on Halazone is critically

needed. Specifically, studies should focus on:

Determining the CT values of Halazone for a wide range of waterborne pathogens, including

viruses and protozoa, under various water quality conditions.

Identifying and quantifying the disinfection by-products formed during the disinfection of

water with Halazone.

Conducting detailed stability studies of Halazone in aqueous solutions under different

environmental conditions.

Such data would allow for a direct and quantitative comparison with Chloramine-T and other

modern disinfectants, ultimately contributing to the development of more effective and safer

water disinfection strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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